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Compound of Interest

Compound Name: Glycine-d5

Cat. No.: B027879 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Glycine-d5, ensuring the safety of laboratory personnel and environmental protection. The

following procedures are based on established safety data sheets and general chemical waste

guidelines.

Safety and Handling Precautions
Before beginning any disposal process, it is crucial to handle Glycine-d5 with appropriate care.

This compound is known to cause skin and serious eye irritation, and may also cause

respiratory irritation.[1] Always consult your institution's specific safety protocols and the

material's Safety Data Sheet (SDS) before handling.

Personal Protective Equipment (PPE):

Wear chemical-resistant gloves (e.g., nitrile).

Use safety goggles or glasses with side shields.

A lab coat is mandatory.

If there is a risk of dust or aerosol generation, use a respirator.

Engineering Controls:
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All handling and preparation for disposal should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[2]

Quantitative Hazard Data
The following table summarizes the key hazard information for Glycine-d5.

Hazard
Classification

GHS Code Description Source

Skin Irritation H315 Causes skin irritation [1]

Serious Eye Irritation H319
Causes serious eye

irritation
[1]

Specific target organ

toxicity — single

exposure

H335
May cause respiratory

irritation
[1]

Step-by-Step Disposal Protocol
The recommended method for the disposal of Glycine-d5 is through a licensed chemical waste

disposal service.[2] Do not dispose of this chemical down the drain or in regular solid waste.[3]

1. Waste Collection:

Collect waste Glycine-d5 in a designated, clearly labeled, and sealable container suitable

for hazardous chemical waste.[2]

If dealing with a spill, carefully sweep up the solid material, taking precautions to avoid

generating dust.[2]

2. Labeling and Storage:

Label the waste container clearly as "Hazardous Waste: Glycine-d5". Include the chemical

formula (C₂D₅NO₂) and any other information required by your institution.
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Store the sealed container in a designated, secure hazardous waste accumulation area. This

area should be accessible only to authorized personnel.[2]

3. Arrange for Professional Disposal:

Contact your institution’s Environmental Health and Safety (EHS) department or a certified

chemical waste disposal contractor to schedule a pickup.[2]

Provide the disposal service with a complete description of the waste, including its name and

known hazards.

4. Documentation:

Maintain a record of the waste generated, including the quantity and date of disposal, in

accordance with your institution's and local regulations.

Experimental Workflow for Disposal
The following diagram illustrates the logical steps for the proper disposal of Glycine-d5.
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Caption: Workflow for the safe disposal of Glycine-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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